REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([C:9]([F:12])([F:11])[F:10])[CH:5]=[C:6]([F:8])[CH:7]=1.C([Li])(C)(C)C.[F:18][C:19]([F:26])([F:25])[C:20](OCC)=[O:21].O>CCOCC>[F:18][C:19]([F:26])([F:25])[C:20]([C:2]1[CH:3]=[C:4]([C:9]([F:12])([F:11])[F:10])[CH:5]=[C:6]([F:8])[CH:7]=1)=[O:21]
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=C(C1)F)C(F)(F)F
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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CCOCC
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Name
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Quantity
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1.33 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)[Li]
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Name
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Quantity
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3.71 g
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Type
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reactant
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Smiles
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FC(C(=O)OCC)(F)F
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CCOCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Type
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CUSTOM
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Details
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Subsequently, the reaction mixture was stirred at −78° C. for 45 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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Thereafter, the entire reaction mixture
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Type
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STIRRING
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Details
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was stirred first at −78° C. for 10 minutes
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Duration
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10 min
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Type
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WAIT
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Details
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at room temperature for one hour
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Duration
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1 h
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Type
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CUSTOM
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Details
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For workup, the entire reaction mixture
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Type
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EXTRACTION
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Details
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extracted with ether
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Type
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CUSTOM
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Details
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The organic phase was removed
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Type
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CUSTOM
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Details
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dried at 40° C. under reduced pressure (not less than 10 mbar
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Reaction Time |
45 min |
Name
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Type
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product
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Smiles
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FC(C(=O)C1=CC(=CC(=C1)C(F)(F)F)F)(F)F
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Type | Value | Analysis |
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AMOUNT: MASS | 4.06 g | |
YIELD: PERCENTYIELD | 75.9% | |
YIELD: CALCULATEDPERCENTYIELD | 75.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |